Cas no 1416341-73-5 (5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one)

• Product Name: 5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• CAS No: 1416341-73-5
• MF: C₁₃H₁₃N₅O
• MW: 255.275221586227
• CID: 5059167
• Update Time: 2025-05-25

5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 5-Amino-1-(2,4-dimethyl-phenyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C13H13N5O/c1-8-3-4-11(9(2)5-8)18-12-10(6-16-18)13(19)17(14)7-15-12/h3-7H,14H2,1-2H3
• InChI Key： MQDJHFLDYNKQPV-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1N)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 399
• XLogP3: 1.2
• Topological Polar Surface Area: 76.5

Additional information on 5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

Comprehensive Overview of 5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1416341-73-5)

5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1416341-73-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery, particularly in targeting kinase enzymes and modulating cellular signaling pathways.

The molecular structure of 5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one features a pyrazolo[3,4-d]pyrimidine core substituted with an amino group at the 5-position and a 2,4-dimethylphenyl moiety at the 1-position. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry. Recent studies have explored its potential as a precursor for synthesizing analogs with enhanced bioavailability and selectivity, addressing key challenges in modern drug development.

In the context of current trends, 5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one aligns with the growing demand for small-molecule inhibitors in oncology and inflammatory diseases. Its mechanism of action often involves interference with ATP-binding sites of kinases, a hot topic in targeted cancer therapy. Additionally, the compound's relevance to personalized medicine and precision oncology has sparked discussions in academic and industrial circles, as researchers seek to optimize its pharmacokinetic profile.

From a synthetic perspective, the preparation of 5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Advances in green chemistry have also influenced its production, with efforts to reduce solvent waste and improve yield through catalytic methods. These innovations resonate with the broader push for sustainable pharmaceutical manufacturing, a priority for regulatory agencies and environmentally conscious stakeholders.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its application in drug formulations. Computational modeling and AI-driven drug design tools have been employed to predict these parameters, accelerating the optimization process. This intersection of computational chemistry and experimental validation reflects the evolving landscape of drug discovery technologies, where data-driven approaches complement traditional laboratory work.

In summary, 5-Amino-1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1416341-73-5) represents a promising candidate for further investigation in therapeutic development. Its structural versatility, combined with the increasing focus on kinase inhibitors and small-molecule therapeutics, positions it as a molecule of interest for researchers tackling complex diseases. As the field advances, continued exploration of its derivatives and mechanisms will likely yield innovative solutions for unmet medical needs.